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Compound of Interest

Compound Name: Ethenone, cyclopropyl-

Cat. No.: B15416721

Cyclopropyl Methyl Ketone: Technical Support
Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of cyclopropyl methyl ketone.

Frequently Asked Questions (FAQSs)

Q1: What is Cyclopropyl Methyl Ketone and what are its primary hazards?

Cyclopropyl methyl ketone (CAS No. 765-43-5), also known as acetylcyclopropane, is a
colorless to slightly yellow liquid with a fruity odor.[1][2] It is a versatile intermediate used in the
synthesis of pharmaceuticals and agrochemicals.[1][3] The primary hazards associated with
this compound are its high flammability and its potential to cause irritation to the skin, eyes, and
respiratory system.[1][2][4] It is also harmful if swallowed.[2][5]

Q2: What are the key physical and chemical properties | should be aware of?

Understanding the physical and chemical properties of cyclopropyl methyl ketone is crucial for
its safe handling. Key quantitative data is summarized in the table below.
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Property Value

Molecular Formula C5H80[1]

Molecular Weight 84.12 g/mol [1][5]

Boiling Point 106-114 °C[1][6]

Flash Point 13 -21°C (55.4 - 70 °F)[2][4]
Density 0.849 - 0.898 g/mL at 25 °C[6][7]
Autoignition Temperature 450 °C (842 °F)[2][7]

Vapor Density 2.91 (Air = 1.0)[7]

Q3: What personal protective equipment (PPE) is required when handling cyclopropyl methyl
ketone?

To ensure personal safety, the following PPE should be worn when working with cyclopropyl
methyl ketone:

o Eye Protection: Chemical splash goggles or a face shield are necessary to prevent eye
contact.[2][8]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][9]

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[2][8] In case of a significant risk of splashing, impervious clothing may be necessary.

[4119]

» Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors.[2][8] If ventilation is inadequate, a NIOSH-approved respirator
should be used.[2][9]

Troubleshooting Guides

Issue: | have accidentally spilled a small amount of cyclopropyl methyl ketone on my lab bench.

Solution:
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e Immediate Action: Alert others in the vicinity and ensure the area is well-ventilated.[8][9]

« Eliminate Ignition Sources: Turn off any open flames, hot plates, or other potential ignition

sources.[2][8]

o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][9]

o Cleanup: Using spark-proof tools, collect the absorbed material and place it into a suitable,

closed container for hazardous waste disposal.[2][9][10]

o Decontamination: Clean the spill area thoroughly with soap and water.

» Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations.[8][9]

Issue: | think | may have been exposed to cyclopropyl methyl ketone. What should | do?

Solution: Follow the first aid procedures outlined below and seek medical attention.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[2][8]

Skin Contact

Get medical aid. Immediately flush skin with
plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2]

[8]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation I L .
respiration. If breathing is difficult, give oxygen.
Get medical aid.[2][8]
Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Get medical aid immediately.

[4](8]
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Experimental Protocols

Protocol: Safe Storage of Cyclopropyl Methyl Ketone
o Container: Store in a tightly closed container.[3][8]
e Location: Keep in a cool, dry, and well-ventilated area.[3][8]

e Incompatibilities: Store away from incompatible substances such as strong oxidizing agents,
strong bases, and reducing agents.[4][10]

« Ignition Sources: Keep away from sources of ignition, heat, sparks, and open flames.[2][8]
[10] The storage area should be designated as a "Flammables-area".[2][10]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[2]

Visualizations
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Caption: Workflow for handling a cyclopropyl methyl ketone spill.
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Handling Cyclopropyl Methyl Ketone?
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Caption: Personal Protective Equipment (PPE) decision guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["handling and safety precautions for cyclopropyl methyl
ketone"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15416721#handling-and-safety-precautions-for-
cyclopropyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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